Cas no 1384429-65-5 (6,8-Dimethylquinoline-2-carboxylic acid)

• Product Name: 6,8-Dimethylquinoline-2-carboxylic acid
• CAS No: 1384429-65-5
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 5702678
• PubChem ID: 71695319
• Update Time: 2025-06-08

6,8-Dimethylquinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,8-dimethylquinoline-2-carboxylicacid
• AKOS023250337
• 1384429-65-5
• SB69470
• 6,8-dimethylquinoline-2-carboxylic acid
• EN300-104941
• 6,8-Dimethyl-quinoline-2-carboxylic acid
• 2-Quinolinecarboxylic acid, 6,8-dimethyl-
• 6,8-Dimethylquinoline-2-carboxylic acid

• Inchi： 1S/C12H11NO2/c1-7-5-8(2)11-9(6-7)3-4-10(13-11)12(14)15/h3-6H,1-2H3,(H,14,15)
• InChI Key： DDSQDBPEJGLRPY-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C2C=C(C)C=C(C)C2=N1)=O

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 374.9±37.0 °C(Predicted)
• pka: 1.37±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 6,8-Dimethylquinoline-2-carboxylic acid

Comprehensive Overview of 6,8-Dimethylquinoline-2-carboxylic acid (CAS No. 1384429-65-5): Properties, Applications, and Research Insights

6,8-Dimethylquinoline-2-carboxylic acid (CAS No. 1384429-65-5) is a specialized organic compound belonging to the quinoline derivative family. With its unique molecular structure featuring methyl groups at the 6 and 8 positions and a carboxylic acid moiety at the 2-position, this compound has garnered significant attention in pharmaceutical and material science research. Its chemical formula C12H11NO2 and molecular weight of 201.22 g/mol make it a versatile intermediate for synthesizing advanced materials and bioactive molecules.

Recent trends in drug discovery and organic synthesis have highlighted the importance of quinoline derivatives like 6,8-Dimethylquinoline-2-carboxylic acid. Researchers are particularly interested in its potential as a building block for antimicrobial agents and fluorescence probes, aligning with the growing demand for novel therapeutics and diagnostic tools. The compound's structural rigidity and electron-rich aromatic system contribute to its utility in designing metal-organic frameworks (MOFs) and catalysts.

From a synthetic chemistry perspective, 6,8-Dimethylquinoline-2-carboxylic acid offers multiple reactive sites for functionalization. The carboxylic acid group enables esterification or amide coupling reactions, while the methyl groups can undergo selective oxidation or halogenation. These properties make it valuable for constructing heterocyclic compounds with tailored properties. Recent publications in journals like Journal of Medicinal Chemistry and Organic Letters have explored its role in developing kinase inhibitors and ligands for transition metals.

In the context of green chemistry, 6,8-Dimethylquinoline-2-carboxylic acid has been investigated as a biodegradable intermediate for sustainable material production. Its compatibility with microwave-assisted synthesis and flow chemistry techniques addresses the industry's shift toward energy-efficient processes. Furthermore, its potential in photovoltaic materials and OLEDs aligns with the global focus on renewable energy solutions.

Quality control of CAS No. 1384429-65-5 typically involves HPLC analysis, NMR spectroscopy, and mass spectrometry to ensure high purity (>98%). Storage recommendations include protection from moisture and light at temperatures below -20°C for long-term stability. These protocols cater to the stringent requirements of pharmaceutical GMP and academic research applications.

The commercial availability of 6,8-Dimethylquinoline-2-carboxylic acid through major chemical suppliers has expanded its accessibility for high-throughput screening projects. Pricing varies based on batch size and purity grade, with custom derivatization services increasingly offered by specialty manufacturers. This reflects the compound's growing role in precision medicine and personalized therapeutics development.

Future research directions for 1384429-65-5 may explore its structure-activity relationships in neurological targets or its incorporation into supramolecular architectures. As computational chemistry advances, in silico modeling of its electronic properties could accelerate its application in optoelectronic devices. These developments position 6,8-Dimethylquinoline-2-carboxylic acid as a compound of enduring relevance in multidisciplinary research.